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Compound Name: Guanidine sulfamate

Cat. No.: B1580497

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of
guanidine sulfamate's solubility. Due to the limited availability of published data on its
solubility in various organic solvents, this document focuses on its well-documented solubility in
water and provides contextual data from related guanidinium salts to guide researchers in their
work. Additionally, a detailed, generalized experimental protocol for determining solubility is
presented, offering a practical framework for laboratories to generate their own data.

Introduction to Guanidine Sulfamate

Guanidine sulfamate, with the chemical formula CHsN4OsS, is a salt formed from guanidine
and sulfamic acid.[1][2] It presents as a white crystalline solid with a melting point of
approximately 128°C.[3][4] This compound is noted for its applications as a flame retardant,
particularly for materials like wallpaper, textiles, and wood products.[1][5] While its properties in
agueous solutions are established, its behavior in organic solvents is less characterized in
publicly available literature. This guide aims to consolidate the known data and provide a
practical approach for further investigation.

Quantitative Solubility Data

The solubility of a compound is a critical parameter in a wide range of applications, from
process chemistry to formulation development. The available quantitative data for guanidine
sulfamate is currently limited to its solubility in water.
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Guanidine Sulfamate Solubility

The table below summarizes the known quantitative solubility of guanidine sulfamate. The
data is primarily sourced from chemical manufacturers' technical data sheets. The solvent is
understood to be water.

Solvent Temperature (°C) Solubility ( g/100 mL)
Water 20 10
Water 60 42.9

Data sourced from multiple chemical suppliers, consistent with[3][4].

Solubility of Related Guanidinium Salts in Organic
Solvents

To provide a broader context for researchers, the following table presents solubility data for
other common guanidinium salts—guanidinium chloride and guanidinium sulfate—in various
solvents. This information can offer insights into the potential solubility characteristics of
guanidine sulfamate in similar solvent classes.

Compound Solvent Temperature (°C) Solubility
Guanidinium Chloride Methanol 20 769g/100¢g
Guanidinium Chloride Ethanol 20 249/100¢g
Guanidinium Chloride  Acetone Not Specified Almost Insoluble
Guanidinium Chloride Benzene Not Specified Almost Insoluble
Guanidinium Chloride Ether Not Specified Almost Insoluble
Guanidinium Sulfate Alcohol Not Specified Almost Insoluble
Guanidinium Sulfate Acetone Not Specified Insoluble
Guanidinium Sulfate Chloroform Not Specified Insoluble
Guanidinium Sulfate Diethyl Ether Not Specified Insoluble
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Data for Guanidinium Chloride sourced from[6]. Data for Guanidinium Sulfate sourced from[7]

8.

Experimental Protocol for Solubility Determination

The following is a generalized, detailed methodology for determining the solubility of a solid
compound like guanidine sulfamate in an organic solvent using the isothermal saturation
method. This protocol is a standard approach and can be adapted for specific laboratory
conditions and solvents.

Objective

To determine the saturation solubility of guanidine sulfamate in a selected organic solvent at a
constant temperature.

Materials and Equipment

e Guanidine sulfamate (analytical grade)

o Selected organic solvent (HPLC grade or equivalent)

o Temperature-controlled shaker or water bath

o Calibrated thermometer or temperature probe

o Analytical balance (readable to £0.1 mg)

 Vials with airtight caps (e.g., 20 mL scintillation vials)

o Syringe filters (chemically compatible with the solvent, e.g., PTFE, 0.22 um)
e Syringes

e Volumetric flasks and pipettes

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis or Refractive Index), or another suitable analytical instrument for quantification.
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Procedure

o Preparation of Standard Solutions:

o Prepare a stock solution of guanidine sulfamate of known concentration in the chosen
solvent or a suitable diluent.

o From the stock solution, prepare a series of calibration standards of lower concentrations.

o Analyze the standards using the chosen analytical method (e.g., HPLC) to generate a
calibration curve.

o Sample Preparation and Equilibration:

[¢]

Add an excess amount of guanidine sulfamate to a vial. The excess solid is crucial to
ensure saturation is reached.

o Accurately pipette a known volume of the selected organic solvent into the vial.
o Securely cap the vial to prevent solvent evaporation.

o Place the vial in the temperature-controlled shaker or water bath set to the desired
experimental temperature.

o Agitate the mixture for a predetermined period to allow it to reach equilibrium. The time
required for equilibration should be determined empirically (e.g., by taking measurements
at 12, 24, and 48 hours to see when the concentration plateaus).

o Sample Collection and Analysis:

[e]

Once equilibrium is reached, stop the agitation and allow the excess solid to settle for at
least 30 minutes at the experimental temperature.

[e]

Carefully draw a sample of the supernatant using a syringe.

o

Immediately attach a syringe filter and filter the solution into a clean, pre-weighed vial to
remove all undissolved solids. This step must be performed quickly to avoid temperature
changes that could affect solubility.
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o Accurately weigh the filtered sample.

o Dilute the filtered sample with a known volume of solvent to bring the concentration within
the range of the calibration curve.

o Analyze the diluted sample using the same analytical method used for the standards.

» Calculation of Solubility:

o Using the calibration curve, determine the concentration of guanidine sulfamate in the
diluted sample.

o Calculate the concentration in the original, undiluted saturated solution, accounting for the
dilution factor.

o Solubility can be expressed in various units, such as g/100 mL, g/kg of solvent, or molarity.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining the
solubility of guanidine sulfamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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